Cas no 26400-33-9 (Fa-Gly-Leu-NH2)

• Product Name: Fa-Gly-Leu-NH2
• CAS No: 26400-33-9
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• MDL: MFCD00077117
• CID: 279518
• PubChem ID: 6153761
• Update Time: 2025-06-10

Fa-Gly-Leu-NH2 Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-[3-(2-furanyl)-1-oxo-2-propen-1-yl]glycyl-
• 2-[[2-[3-(furan-2-yl)prop-2-enoylamino]acetyl]amino]-4-methylpentanamide
• 3-(2-FURYLACRYLOYL)-GLY-L-LEU NH2
• FAGLA
• FA-Gly-Leu-NH?
• FA-Gly-Leu-NH₂
• (3-[2-FURYL]ACRYLOYL)-GLY-LEU AMIDE
• 3-(2-FURYL)ACRYLOYL-GLY-LEU-NH2
• Fua-Gly-Leu-NH2
• N-(3-[2-FURYL]ACRYLOYL)-GLY-LEU AMIDE
• N-[3-(2-furyl)acryloyl]-glycine-leucine amide
• N-[3-(2-furyl)acryloyl]-glycyl-L-leucine amide
• N-< 3-(2-furyl)acryloyl> -Gly-Leu-NH2
• N-furylacryloylglycyl-L-leucinamide
• NSC334344
• 26400-33-9
• (2S)-2-[[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]acetyl]amino]-4-methylpentanamide
• NSC-334344
• 2-[[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]acetyl]amino]-4-methylpentanamide
• Fa-Gly-Leu-NH2

• MDL： MFCD00077117
• Inchi： 1S/C15H21N3O4/c1-10(2)8-12(15(16)21)18-14(20)9-17-13(19)6-5-11-4-3-7-22-11/h3-7,10,12H,8-9H2,1-2H3,(H2,16,21)(H,17,19)(H,18,20)/b6-5+
• InChI Key： JRGRHYPAYAJGAF-AATRIKPKSA-N
• SMILES： O=C(C(CC(C)C)NC(CNC(/C=C/C1=CC=CO1)=O)=O)N

Computed Properties

• Exact Mass: 307.15333
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.4
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Not available
• PSA: 114.43
• LogP: 1.90730
• Solubility: Not available

Fa-Gly-Leu-NH2 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Fa-Gly-Leu-NH2

Professional Introduction to Compound with CAS No. 26400-33-9 and Product Name: Fa-Gly-Leu-NH2

The compound with the CAS number 26400-33-9 and the product name Fa-Gly-Leu-NH2 represents a significant advancement in the field of biochemical research and pharmaceutical development. This dipeptide, specifically composed of phenylalanyl-glycyl-leucine amide, has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains.

Fa-Gly-Leu-NH2 is a synthetic peptide that has been extensively studied for its role in modulating biological pathways and its potential therapeutic applications. The presence of the phenylalanine (Fa) residue at the N-terminal position contributes to the peptide's hydrophobicity, while the leucine (Leu) residue at the C-terminal enhances its stability and bioavailability. The amide group (-NH2) at the C-terminal further influences its solubility and reactivity, making it a versatile tool in biochemical assays.

Recent research has highlighted the importance of Fa-Gly-Leu-NH2 in the development of novel drug candidates. Its ability to interact with specific target proteins has been exploited in the design of enzyme inhibitors and receptor agonists. For instance, studies have demonstrated its potential in inhibiting certain proteases that are implicated in inflammatory responses and cancer progression. The precise targeting of these enzymes by Fa-Gly-Leu-NH2 has opened new avenues for therapeutic intervention.

The compound's structural features also make it an excellent scaffold for further chemical modifications. Researchers have leveraged these modifications to develop derivatives with enhanced pharmacological properties. For example, incorporating fluorescent tags into Fa-Gly-Leu-NH2 has enabled real-time tracking of peptide-protein interactions in cellular environments. This has been particularly valuable in understanding signaling pathways and drug mechanisms at a molecular level.

In addition to its pharmacological applications, Fa-Gly-Leu-NH2 has found utility in diagnostic assays. Its specific binding affinity for certain biomarkers has been utilized in developing sensitive detection methods for early diagnosis of diseases. The peptide's ability to selectively bind to target analytes without cross-reactivity makes it an ideal candidate for diagnostic tools that require high specificity and sensitivity.

The synthesis of Fa-Gly-Leu-NH2 involves advanced peptide coupling techniques that ensure high yield and purity. These techniques are critical in pharmaceutical manufacturing, where impurities can significantly affect drug efficacy and safety. Recent advancements in solid-phase peptide synthesis (SPPS) have further improved the efficiency of producing complex peptides like Fa-Gly-Leu-NH2, making it more accessible for research and industrial applications.

From a regulatory perspective, compounds like Fa-Gly-Leu-NH2 must undergo rigorous testing to ensure compliance with safety and efficacy standards. Regulatory agencies require comprehensive data on their pharmacokinetics, toxicology, and clinical efficacy before they can be approved for therapeutic use. The growing body of research on Fa-Gly-Leu-NH2 provides valuable insights into these aspects, facilitating faster regulatory approvals.

The future prospects of Fa-Gly-Leu-NH2 are promising, with ongoing studies exploring its potential in treating a wide range of diseases. Its unique properties make it a valuable tool for both academic research and industrial development. As our understanding of biological systems continues to evolve, compounds like Fa-Gly-Leu-NH2 will play an increasingly important role in advancing medical science.